1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate

• IUPAC Name: pyridin-1-ium-1-amine;2,4,6-trimethylbenzenesulfonate
• InChI: InChI=1S/C9H12O3S.C5H7N2/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;6-7-4-2-1-3-5-7/h4-5H,1-3H3,(H,10,11,12);1-5H,6H2/q;+1/p-1
• InChI Key: UDVCZSURIVJFJO-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)[O-])C.C1=CC=[N+](C=C1)N
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate is a chemical compound with the CAS Number: 39996-41-3. It has a molecular weight of 294.37. The compound is typically stored at room temperature. It is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 1-aminopyridin-1-ium 2,4,6-trimethylbenzenesulfonate. The InChI code is 1S/C9H12O3S.C5H7N2/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;6-7-4-2-1-3-5-7/h4-5H,1-3H3,(H,10,11,12);1-5H,6H2/q;+1/p-1.

Physical And Chemical Properties Analysis

The compound has a melting point of 118-120 degrees Celsius. It is a powder at room temperature.

Scientific Research Applications

Polymorphism and Solvent Dependence

• New Polymorphs and Solvent Effects : A new polymorph of a related compound, showing dimorphism dependent on the solvent used, has been reported. This highlights the significant impact of solvents on the crystalline forms of such compounds (Pan & Englert, 2013).

Coordination Chemistry and Metal Complexation

• Complexation with Metal Ions : Research has demonstrated the synthesis and complexation of a similar tosylated compound with nickel (II) and iron (II) ions. This has implications for enhancing biological and catalytic potential in pharmaceutical and chemical industries (Orie, Duru, & Ngochindo, 2021).

Structural and Binding Studies

• Structural Analysis and Binding Properties : The structure and hydrogen bonding pattern of a related compound, demonstrating complex molecular interactions and potential for molecular recognition applications, have been studied (Smith, 2011).

Pharmaceutical and Biotechnological Applications

• Pharmaceutical and Biotechnological Potential : Several research studies suggest the potential use of related compounds in pharmaceutical and biotechnological applications, such as antibiotic synthesis and enzyme inhibition (Lawrence, Klingel, & Goetchius, 1946).

Environmental and Catalytic Applications

• Catalysis and Environmental Applications : There is research on sulfonated Schiff base copper(II) complexes, derived from similar compounds, that act as efficient catalysts in alcohol oxidation. This reflects potential applications in green chemistry and environmental remediation (Hazra et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word for this compound is "Warning". The hazard statements include H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.